Cas no 898787-70-7 (4-[3-(4-chlorophenyl)propanoyl]benzonitrile)

• Product Name: 4-[3-(4-chlorophenyl)propanoyl]benzonitrile
• CAS No: 898787-70-7
• MF: C₁₆H₁₂ClNO
• MW: 269.725583076477
• CID: 873196
• PubChem ID: 24726074
• Update Time: 2025-04-19

4-[3-(4-chlorophenyl)propanoyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[3-(4-chlorophenyl)propanoyl]benzonitrile
• 3-(4-Chlorophenyl)-4'-cyanopropiophenone
• 898787-70-7
• MFCD03843460
• DTXSID40644467
• AKOS016021870

• MDL： MFCD03843460
• Inchi： 1S/C16H12ClNO/c17-15-8-3-12(4-9-15)5-10-16(19)14-6-1-13(11-18)2-7-14/h1-4,6-9H,5,10H2
• InChI Key： ZBMOXMDLHXZSRK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCC(C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 269.06100
• Monoisotopic Mass: 269.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 4.02718